Cas no 2270942-62-4 (O5-Tert-butyl O3-methyl 6,7-dihydro-4H-pyrazolo[1,5-A]pyrazine-3,5-dicarboxylate)

• Product Name: O5-Tert-butyl O3-methyl 6,7-dihydro-4H-pyrazolo[1,5-A]pyrazine-3,5-dicarboxylate
• CAS No: 2270942-62-4
• MF: C₁₃H₁₉N₃O₄
• MW: 281.307663202286
• CID: 6780970
• PubChem ID: 145711529
• Update Time: 2025-06-11

O5-Tert-butyl O3-methyl 6,7-dihydro-4H-pyrazolo[1,5-A]pyrazine-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2270942-62-4
• F93745
• O5-TERT-BUTYL O3-METHYL 6,7-DIHYDRO-4H-PYRAZOLO[1,5-A]PYRAZINE-3,5-DICARBOXYLATE
• SCHEMBL22017318
• 5-(tert-Butyl) 3-methyl 6,7-dihydropyrazolo[1,5-a]pyrazine-3,5(4H)-dicarboxylate
• MFCD34791352
• O5-Tert-butyl O3-methyl 6,7-dihydro-4H-pyrazolo[1,5-A]pyrazine-3,5-dicarboxylate

• Inchi： 1S/C13H19N3O4/c1-13(2,3)20-12(18)15-5-6-16-10(8-15)9(7-14-16)11(17)19-4/h7H,5-6,8H2,1-4H3
• InChI Key： GQCWPERNAYKNAT-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=C(C(=O)OC)C=NN2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.13755610g/mol
• Monoisotopic Mass: 281.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.7Ų

Additional information on O5-Tert-butyl O3-methyl 6,7-dihydro-4H-pyrazolo[1,5-A]pyrazine-3,5-dicarboxylate

Research Brief on O5-Tert-butyl O3-methyl 6,7-dihydro-4H-pyrazolo[1,5-A]pyrazine-3,5-dicarboxylate (CAS: 2270942-62-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of O5-Tert-butyl O3-methyl 6,7-dihydro-4H-pyrazolo[1,5-A]pyrazine-3,5-dicarboxylate (CAS: 2270942-62-4) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique pyrazolo[1,5-A]pyrazine scaffold, has garnered attention for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and pharmacological properties of this compound. The research team employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity of the target molecule. The study emphasized the compound's role as a versatile building block for the construction of more complex molecules with enhanced biological activity.

Further investigations have demonstrated the compound's utility in the design of inhibitors targeting specific kinases involved in cancer and inflammatory diseases. In vitro assays revealed that derivatives of O5-Tert-butyl O3-methyl 6,7-dihydro-4H-pyrazolo[1,5-A]pyrazine-3,5-dicarboxylate exhibited promising inhibitory activity against a range of kinase targets, with IC50 values in the nanomolar range. These findings suggest that this compound could serve as a valuable scaffold for the development of next-generation kinase inhibitors.

In addition to its pharmacological potential, the compound's chemical stability and solubility profile have been evaluated in recent preclinical studies. These studies indicated that the tert-butyl and methyl ester groups contribute to the compound's favorable physicochemical properties, making it suitable for further optimization and formulation development. Researchers have also explored its use in prodrug strategies, where the ester functionalities can be cleaved in vivo to release active drug molecules.

Despite these promising results, challenges remain in the scalability of the synthesis and the optimization of the compound's pharmacokinetic properties. Ongoing research aims to address these issues by developing more efficient synthetic routes and exploring structural modifications to enhance bioavailability and target specificity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, O5-Tert-butyl O3-methyl 6,7-dihydro-4H-pyrazolo[1,5-A]pyrazine-3,5-dicarboxylate (CAS: 2270942-62-4) represents a promising candidate for drug discovery, with its unique chemical structure and versatile applications. Continued research into its synthetic methodologies and biological activities will likely yield further insights and opportunities for therapeutic innovation.